Cas no 4435-66-9 (2,4,6-triphenylbenzenethiol)

• Product Name: 2,4,6-triphenylbenzenethiol
• CAS No: 4435-66-9
• MF: C₂₄H₁₈S
• MW: 338.464725017548
• MDL: MFCD00797024
• CID: 1066693
• PubChem ID: 4578289
• Update Time: 2025-04-20

2,4,6-triphenylbenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2,4,6-triphenylbenzenethiol
• 5'-Phenyl-[1,1':3',1''-terphenyl]-2'-thiol
• 2.4.6-Triphenyl-thiophenol
• 5'-Phenyl-m-terphenyl-2'-thiol
• A872553
• CS-0452592
• SCHEMBL456551
• DTXSID70404470
• 4435-66-9
• AKOS024342387
• AM806707
• DB-239488

• MDL： MFCD00797024
• Inchi： 1S/C24H18S/c25-24-22(19-12-6-2-7-13-19)16-21(18-10-4-1-5-11-18)17-23(24)20-14-8-3-9-15-20/h1-17,25H
• InChI Key： PABZFYBJRQNNMP-UHFFFAOYSA-N
• SMILES： SC1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 338.11300
• Monoisotopic Mass: 338.11292175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 145.5-146.5 ºC
• Solubility: Insuluble (5.8E-6 g/L) (25 ºC),
• PSA: 38.80000
• LogP: 6.97630